Cas no 2034553-95-0 (3-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl-1H-indole)
3-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl-1H-indole
- 2034553-95-0
- AKOS026696871
- [3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-(1H-indol-3-yl)methanone
- Z2737298432
- 3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole
- (3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(1H-indol-3-yl)methanone
- F6555-0780
-
- Inchi: 1S/C18H19N5O/c24-18(15-9-19-16-4-2-1-3-14(15)16)22-8-7-13(10-22)23-11-17(20-21-23)12-5-6-12/h1-4,9,11-13,19H,5-8,10H2
- InChI Key: JXVYDXXVQYICPW-UHFFFAOYSA-N
- SMILES: O=C(C1=CNC2C=CC=CC1=2)N1CCC(C1)N1C=C(C2CC2)N=N1
Computed Properties
- Exact Mass: 321.15896025g/mol
- Monoisotopic Mass: 321.15896025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8Ų
3-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6555-0780-2μmol |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-5μmol |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-10μmol |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-20μmol |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-1mg |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-2mg |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-3mg |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-4mg |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-5mg |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6555-0780-10mg |
3-[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1H-indole |
2034553-95-0 | 10mg |
$118.5 | 2023-09-08 |
3-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl-1H-indole Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl-1H-indole
Introduction to 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole (CAS No. 2034553-95-0)
3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole, a compound with the CAS number 2034553-95-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl-substituted 1,2,3-triazole moiety and a pyrrolidine carbonyl group attached to an indole ring. These structural elements contribute to its potential biological activities and therapeutic applications.
The synthesis of 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole typically involves multi-step reactions, leveraging modern synthetic techniques such as click chemistry. The 1,2,3-triazole ring is often formed through the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is highly efficient and selective. This reaction not only facilitates the construction of the triazole ring but also allows for the introduction of various functional groups, enhancing the compound's versatility.
Recent studies have highlighted the potential of 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole in various biological contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases. The cyclopropyl-substituted 1,2,3-triazole moiety in this compound has been shown to enhance its binding affinity to specific GPCRs, making it a promising lead for drug discovery.
In addition to its potential as a GPCR modulator, 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving immune cells, blood vessels, and molecular mediators. Compounds that can effectively modulate inflammatory pathways have significant therapeutic potential in treating conditions such as arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes.
The pharmacokinetic properties of 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole are another critical aspect of its evaluation. Pharmacokinetic studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted in the body. Early data suggest that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.
Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicology studies on 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole have shown promising results. The compound appears to have low toxicity at therapeutic doses and does not exhibit significant adverse effects in preclinical models. However, further comprehensive safety evaluations are necessary to ensure its suitability for clinical trials.
The potential applications of 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-1H-indole extend beyond GPCR modulation and anti-inflammatory effects. Researchers are also exploring its use as an antiviral agent against various viral infections. The unique structural features of this compound may enable it to interfere with viral replication processes or inhibit viral entry into host cells. Preliminary in vitro studies have shown promising antiviral activity against certain viruses, warranting further investigation.
In conclusion, 3-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-y l)pyrrolidine - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - carbonyl ) - ́ H - indole (CAS No. 2034553 - ́ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ ´ `95 -0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.
2034553-95-0 (3-3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)